N'-{4-[(4-nitrobenzyl)oxy]benzylidene}-2-(2-pyrimidinylthio)acetohydrazide

• IUPAC Name: N-[(E)-[4-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C20H17N5O4S/c26-19(14-30-20-21-10-1-11-22-20)24-23-12-15-4-8-18(9-5-15)29-13-16-2-6-17(7-3-16)25(27)28/h1-12H,13-14H2,(H,24,26)/b23-12+
• InChI Key: HDIHXMLKBHQSBC-FSJBWODESA-N
• Canonical SMILES: C1=CN=C(N=C1)SCC(=O)NN=CC2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CN=C(N=C1)SCC(=O)N/N=C/C2=CC=C(C=C2)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N5O4S
• Molecular Weight: 423.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the condensation of various benzylidene derivatives with acetohydrazide. One method reported the synthesis of N′-benzylideneacetohydrazides through a reaction sequence ending in the condensation of acetohydrazide with various benzaldehyde derivatives. This process was characterized by spectroscopic analyses such as NMR and mass spectrometry (Evrard et al., 2022).

Molecular Structure Analysis

Crystal structure analysis has been a critical tool in understanding the molecular structure of related compounds. For instance, N′-benzylideneacetohydrazides have been characterized by X-ray single-crystal diffraction analysis, revealing detailed molecular geometry and the arrangement of atoms within the crystal lattice. This analysis helps in understanding the stabilization mechanisms through hydrogen bonds and π-π interactions (Li et al., 2013).

Chemical Reactions and Properties

The reactivity of N'-{4-[(4-nitrobenzyl)oxy]benzylidene}-2-(2-pyrimidinylthio)acetohydrazide and similar compounds often involves nucleophilic substitution reactions, cyclodehydration, and interactions with various reagents to form new chemical structures. These reactions expand the utility of these compounds in synthesizing a wide range of derivatives with potential applications in various fields (Berezin et al., 2014).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystal structure, are crucial for their application. Single-crystal X-ray diffraction analysis provides insights into the crystal packing, hydrogen bonding, and other intermolecular interactions that influence the compound's physical state and stability (Qu et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a ligand in coordination chemistry, it would likely bind to a metal ion through the nitrogen atom in the C=N bond.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. This could include wearing protective clothing and eye protection, and working in a well-ventilated area. The specific hazards associated with this compound would depend on its reactivity and other properties.

Future Directions

The future research directions for this compound could be quite varied. Potential areas of interest could include exploring its reactivity, studying its potential uses in coordination chemistry or organic synthesis, or investigating its biological activity.